
D-Mannonic acid-1,4-lactone CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-Mannonic acid-1,4-lactone

Cat. No.: B119574 Get Quote

An In-depth Technical Guide to D-Mannonic
acid-1,4-lactone
For Researchers, Scientists, and Drug Development Professionals

Core Summary
D-Mannonic acid-1,4-lactone, a derivative of D-mannose, is a carbohydrate of significant

interest in biochemical research and pharmaceutical development. This technical guide

provides a comprehensive overview of its chemical properties, synthesis, and biological

relevance, with a focus on its potential applications in drug development. All quantitative data is

summarized in structured tables, and key experimental methodologies are detailed.

Physicochemical Properties
D-Mannonic acid-1,4-lactone, with the CAS number 26301-79-1, is a white, crystalline solid.

[1][2] Its molecular formula is C₆H₁₀O₆, corresponding to a molecular weight of 178.14 g/mol .

[3][4] Key physicochemical properties are summarized in Table 1.
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Property Value Reference(s)

CAS Number 26301-79-1 [2][4]

Molecular Formula C₆H₁₀O₆ [2][3]

Molecular Weight 178.14 g/mol [3][4]

Appearance White crystalline powder [1]

Melting Point >151 °C [1]

Optical Rotation [α]²⁰_D = 50 - 54° (c=3 in H₂O) [1]

Synthesis of D-Mannonic acid-1,4-lactone
The primary method for synthesizing D-Mannonic acid-1,4-lactone is through the oxidation of

D-mannose, followed by intramolecular cyclization.[5]

Experimental Protocol: Oxidation of D-Mannose to D-
Mannonic acid-1,4-lactone
This protocol describes the synthesis via bromine water oxidation.

Materials:

D-mannose

Bromine

Sodium bicarbonate

Water

Reaction vessel

Magnetic stirrer

pH meter
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Procedure:

Dissolve D-mannose in water in the reaction vessel.

Cool the solution in an ice bath.

Slowly add bromine to the stirred solution.

Maintain the pH of the reaction mixture between 2 and 3 by adding sodium bicarbonate as

needed.[5]

Continue stirring at 20°C for approximately 96 hours.[6]

After the reaction is complete, heat the solution to 60-80°C to promote the intramolecular

cyclization (lactonization) to form D-Mannonic acid-1,4-lactone.[5]

The crude product can be purified by recrystallization.

D-Mannose D-Mannonic Acid
Oxidation (e.g., Br2/H2O)

D-Mannonic acid-1,4-lactone

Intramolecular
Cyclization (Lactonization)

Click to download full resolution via product page

Caption: Synthesis of D-Mannonic acid-1,4-lactone from D-mannose.

Biological Activity and Potential Signaling Pathways
While research into the specific signaling pathways modulated by D-Mannonic acid-1,4-
lactone is ongoing, preliminary evidence and studies on structurally similar compounds

suggest potential involvement in apoptosis and antioxidant responses.[5]

Apoptosis
Some studies on related sugar lactones, such as D-Saccharic acid-1,4-lactone (DSL), have

demonstrated a protective role against apoptosis.[7] DSL has been shown to inhibit both the

extrinsic (death receptor-mediated) and intrinsic (mitochondria-dependent) apoptotic pathways.

[7][8] In models of hyperglycemia-induced hepatic apoptosis, DSL was found to suppress the
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activation of caspase-8 and the cleavage of Bid (t-Bid) in the extrinsic pathway.[7] In the

intrinsic pathway, it helps to maintain mitochondrial membrane potential and prevent the

release of cytochrome c.[7][8] Given the structural similarities, it is hypothesized that D-
Mannonic acid-1,4-lactone may exert similar effects, although direct experimental evidence is

required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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